2-[(4,7-dimethyl-2-quinazolinyl)amino]-5-ethyl-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[(4,7-dimethylquinazolin-2-yl)amino]-5-ethyl-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H19N5O/c1-5-12-10(3)18-17(21-15(12)23)22-16-19-11(4)13-7-6-9(2)8-14(13)20-16/h6-8H,5H2,1-4H3,(H2,18,19,20,21,22,23)
• InChI Key: QQXAZCAMMAWWIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)NC2=NC(=C3C=CC(=CC3=N2)C)C)C
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

2-[(4,7-dimethyl-2-quinazolinyl)amino]-5-ethyl-6-methyl-4(3H)-pyrimidinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DMEM, and it has been found to have a number of interesting properties that make it useful for a variety of different research applications.

Mechanism of Action

The mechanism of action of DMEM is complex and not fully understood. However, it is believed that DMEM works by inhibiting the activity of certain enzymes in the body. This inhibition can lead to a number of interesting biochemical and physiological effects, which make DMEM useful for a variety of different research applications.
Biochemical and Physiological Effects:
DMEM has been found to have a number of interesting biochemical and physiological effects. For example, DMEM has been shown to have an inhibitory effect on the activity of certain enzymes in the body. This inhibition can lead to a number of interesting effects, including changes in gene expression and altered cellular metabolism.

Advantages and Limitations for Lab Experiments

There are a number of advantages and limitations associated with the use of DMEM in laboratory experiments. One of the main advantages is that DMEM is a highly effective tool for studying the effects of different compounds and substances on the body. However, there are also some limitations associated with the use of DMEM, including the fact that it can be difficult to synthesize and requires specialized laboratory equipment.

Future Directions

There are a number of potential future directions for research on DMEM. One of the most promising areas of research involves the use of DMEM as a tool for studying the effects of different compounds and substances on the body. Additionally, there is also a growing interest in using DMEM as a tool for developing new drugs and therapies for a variety of different diseases and medical conditions.
In conclusion, DMEM is a highly interesting and useful chemical compound that has a number of potential applications in scientific research. While there are still many unanswered questions about the mechanism of action of DMEM, it is clear that this compound has a lot of potential for future research and development.

Synthesis Methods

The synthesis of DMEM is a complex process that requires a number of different chemical reactions. The most common method for synthesizing DMEM involves the use of a series of reactions that involve the condensation of various chemical precursors. This process is typically carried out using specialized laboratory equipment and requires a high level of skill and expertise.

Scientific Research Applications

DMEM has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of DMEM as a tool for studying various biochemical and physiological processes. DMEM has been found to have a number of interesting properties that make it useful for studying the effects of different compounds and substances on the body.